Cas no 1396801-97-0 (5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid)
5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-[1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl]-3-methyl-1,2,4-oxadiazole:oxalic acid
- 5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid
- 5-[1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl]-3-methyl-1,2,4-oxadiazole;oxalic acid
- 5-(1-((4-bromothiophen-2-yl)methyl)azetidin-3-yl)-3-methyl-1,2,4-oxadiazole oxalate
- 1396801-97-0
- VU0530739-1
- AKOS026686596
- F6064-0335
-
- Inchi: 1S/C11H12BrN3OS.C2H2O4/c1-7-13-11(16-14-7)8-3-15(4-8)5-10-2-9(12)6-17-10;3-1(4)2(5)6/h2,6,8H,3-5H2,1H3;(H,3,4)(H,5,6)
- InChI Key: XVCIQXRGJPYTHD-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(O)=O.O1C(C2CN(CC3SC=C(Br)C=3)C2)=NC(C)=N1
Computed Properties
- Exact Mass: 402.98375g/mol
- Monoisotopic Mass: 402.98375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 349
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 145Ų
5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6064-0335-2μmol |
5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid |
1396801-97-0 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6064-0335-5μmol |
5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid |
1396801-97-0 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6064-0335-10μmol |
5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid |
1396801-97-0 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6064-0335-20μmol |
5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid |
1396801-97-0 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6064-0335-1mg |
5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid |
1396801-97-0 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0335-2mg |
5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid |
1396801-97-0 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6064-0335-3mg |
5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid |
1396801-97-0 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6064-0335-4mg |
5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid |
1396801-97-0 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0335-5mg |
5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid |
1396801-97-0 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6064-0335-10mg |
5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid |
1396801-97-0 | 10mg |
$118.5 | 2023-09-09 |
5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid
Comprehensive Analysis of 5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid (CAS 1396801-97-0)
The compound 5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid (CAS 1396801-97-0) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its hybrid architecture, combining a 1,2,4-oxadiazole core with a 4-bromothiophene moiety, offers versatile applications in drug discovery and material science. This article delves into its properties, synthesis, and potential uses, aligning with trending topics such as small-molecule therapeutics, heterocyclic chemistry, and structure-activity relationships (SAR).
One of the most searched questions in the field of medicinal chemistry revolves around the role of heterocycles in drug design. The 1,2,4-oxadiazole ring in this compound is a privileged scaffold known for its metabolic stability and bioisosteric properties, often replacing ester or amide functionalities in lead optimization. Researchers frequently explore how modifications to the azetidin-3-yl or 4-bromothiophene groups impact bioavailability and target binding, making this compound a case study for rational drug design.
From a synthetic perspective, the preparation of CAS 1396801-97-0 involves multi-step organic transformations, including cyclization and coupling reactions. The oxalic acid counterion enhances solubility, a critical factor addressed in forums discussing formulation challenges. Recent publications highlight its potential as a kinase inhibitor or GPCR modulator, tying into the broader demand for targeted therapies in oncology and CNS disorders.
Environmental and regulatory considerations are also paramount. While not classified as hazardous, the compound's bromothiophene segment warrants scrutiny under green chemistry principles. Alternatives to halogenated intermediates are a hot topic in process chemistry communities, reflecting the industry's shift toward sustainable practices.
In material science, the π-conjugated system of the thiophene-oxadiazole hybrid suggests utility in organic electronics, such as OLEDs or sensors. This dual applicability—pharmaceutical and material—positions CAS 1396801-97-0 as a cross-disciplinary candidate, resonating with searches for multi-functional compounds.
Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, techniques frequently queried by quality control professionals. Stability studies under varying pH and temperature conditions are essential for preclinical development, another trending search term.
In conclusion, 5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid exemplifies the convergence of medicinal chemistry and materials innovation. Its study addresses key industry pain points, from drug solubility to sustainable synthesis, ensuring its relevance in both academic and industrial discourse.
1396801-97-0 (5-{1-[(4-bromothiophen-2-yl)methyl]azetidin-3-yl}-3-methyl-1,2,4-oxadiazole; oxalic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)